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Compound of Interest

Compound Name: ERDO3

Cat. No.: B15560101

Essential Safety and Handling Guide for ERD03

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
research compound ERDO3. It includes operational procedures, personal protective equipment
(PPE) guidelines, and disposal plans to ensure the safe and effective use of this compound in a
laboratory setting.

Compound Information and Hazards

ERDO3 is a small molecule EXOSC3-RNA disrupting (ERD) compound. It is utilized in research
to model Pontocerebellar Hypoplasia Type 1B (PCH1B) by specifically binding to EXOSC3.
According to the Safety Data Sheet (SDS) provided by ChemScene, ERDO3 is classified as not
a hazardous substance or mixture. However, as a standard laboratory practice, it is
recommended to handle all chemical compounds with care.

Key Data:
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Property Value Reference

, ERDO3 (EXOSC3-RNA
Chemical Name _ _ ChemScene
disrupting compound 3)

CAS Number 1377897-01-2 ChemScene
Not a hazardous substance or

Hazard Classification ) ChemScene
mixture

] Disruption of EXOSC3-RNA )
Primary Research Use ) ] Francgois-Moutal et al., 2018
interaction

Personal Protective Equipment (PPE)

Although ERDO3 is not classified as hazardous, adherence to standard laboratory PPE
protocols is mandatory to minimize any potential risk.

PPE Item Specification Rationale

) Safety glasses with side Protects eyes from accidental
Eye Protection )
shields or safety goggles. splashes.

_ Standard nitrile or latex _ _
Hand Protection Prevents direct skin contact.
laboratory gloves.

. Protects clothing and skin from
Body Protection A standard laboratory coat. i
spills.

Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of ERD03 and ensuring a
safe laboratory environment.

Workflow for Handling ERDO3:
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(Store at -20°C to -80°C in a dry, dark place]

:

Grepare solutions in a well-ventilated area or chemical fume hood)

:

Gonduct experiment following approved protocoD

:

Clean work area and equipment after use.

:

Dispose of waste according to guidelines.

Click to download full resolution via product page
Caption: Standard workflow for handling ERDO3 in a laboratory setting.
Storage:
» Upon receipt, store ERDO3 in a tightly sealed container in a cool, dry, and dark place.

e For long-term storage, temperatures between -20°C and -80°C are recommended to ensure
stability.
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Preparation of Solutions:

 All handling of the solid compound and preparation of solutions should be performed in a
well-ventilated area or a chemical fume hood.

e Avoid inhalation of dust or aerosols.
» Use appropriate solvents as specified in the experimental protocol.

Disposal Plan

As ERDO3 is a non-hazardous compound, disposal should follow standard laboratory
procedures for non-hazardous chemical waste.

Waste Type Disposal Procedure

Collect in a designated, sealed, and clearly
Solid ERD03 Waste labeled container for non-hazardous solid

chemical waste.

Consult local institutional guidelines. Typically,
small quantities of non-hazardous aqueous
solutions may be permissible for drain disposal
with copious amounts of water, but this must be
Liquid ERDO3 Waste confirmed with your institution's Environmental
Health and Safety (EHS) department. Organic
solvent solutions should be collected in a
designated, sealed, and labeled container for

non-hazardous liquid waste.

Items such as pipette tips, gloves, and paper
) ) towels that have come into contact with ERDO3
Contaminated Materials ] ] ] ]
should be disposed of in the appropriate solid

waste stream as per institutional guidelines.

Experimental Protocols
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ERDO3 is primarily used to study the disruption of the EXOSC3-RNA interaction. Below are

outlines of key experimental protocols.

EXOSC3-RNA Disruption Assay (General Protocol)

This assay is designed to measure the ability of ERDO03 to inhibit the binding of EXOSC3 to its
target RNA.

Workflow for EXOSC3-RNA Disruption Assay:

Grepare recombinant EXOSC3 protein and fluorescently labeled target RNAD

'

Encubate EXOSC3 and RNA with varying concentrations of ERDos]

:

@easure the binding of EXOSC3 to RNA using a suitable technique (e.g., fluorescence polarization, AIphaScreenD

'

[Determine the IC50 value of ERDO3 to quantify its inhibitory activity]

Click to download full resolution via product page
Caption: General workflow for an EXOSC3-RNA disruption assay.

Methodology:

» Reagents: Purified recombinant EXOSC3 protein, fluorescently labeled target RNA
sequence, ERDO03 stock solution, and assay buffer.

e Procedure: a. In a multi-well plate, add a constant concentration of EXOSC3 and
fluorescently labeled RNA to each well. b. Add a serial dilution of ERDO3 to the wells. Include
control wells with no ERDO3. c. Incubate the plate at room temperature for a specified time
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to allow the binding reaction to reach equilibrium. d. Measure the fluorescence polarization
or other signal indicative of binding.

o Data Analysis: Plot the signal against the logarithm of the ERDO03 concentration and fit the
data to a dose-response curve to determine the IC50 value.

Zebrafish Pontocerebellar Hypoplasia Type 1B (PCH1B)
Model

This in vivo model is used to assess the phenotypic effects of ERD03 on embryonic
development.

Methodology:

Zebrafish Husbandry: Maintain wild-type zebrafish according to standard protocols.

o Embryo Collection: Collect freshly fertilized embryos and maintain them in E3 embryo
medium.

« ERDO3 Treatment: a. At a specific developmental stage (e.g., 4-6 hours post-fertilization),
transfer embryos to a multi-well plate. b. Replace the E3 medium with fresh medium
containing the desired concentration of ERDO3 (a typical concentration used in research is
50 uM). Include a vehicle control group (e.g., DMSO). c. Incubate the embryos at 28.5°C for
a specified period (e.g., up to 5 days post-fertilization).

e Phenotypic Analysis: a. At various time points, observe the embryos under a
stereomicroscope. b. Assess for developmental abnormalities characteristic of the PCH1B
phenotype, such as reduced cerebellum size and abnormal spinal curvature. c. Quantify the
observed phenotypes.

Signaling Pathway

ERDO3 acts by disrupting the interaction between EXOSC3 and RNA. EXOSC3 is a
component of the RNA exosome complex, which is essential for RNA processing and
degradation.
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Caption: Mechanism of action of ERDO3 in the context of the RNA exosome.

By inhibiting the binding of RNA to EXOSC3, ERDO03 disrupts the normal function of the RNA
exosome, leading to the accumulation of unprocessed or undegraded RNA, which in a
developmental context, can result in phenotypes similar to those observed in PCH1B.

 To cite this document: BenchChem. [Personal protective equipment for handling ERDO3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560101#personal-protective-equipment-for-
handling-erd03]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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